2,4-Dimethyl-2-(1-methyl-2-(2,6,6-trimethyl-2-cyclohexen-1-yl)vinyl)-1,3-dioxolane

• CAS No.: 94349-44-7
• Molecular Formula: C17H28O2
• Molecular Weight: 264.4 g/mol
• IUPAC Name: 2,4-dimethyl-2-[(E)-1-(2,6,6-trimethylcyclohex-2-en-1-yl)prop-1-en-2-yl]-1,3-dioxolane
• InChI: InChI=1S/C17H28O2/c1-12-8-7-9-16(4,5)15(12)10-13(2)17(6)18-11-14(3)19-17/h8,10,14-15H,7,9,11H2,1-6H3/b13-10+
• InChI Key: OLJZZCKBGUFAEV-JLHYYAGUSA-N
• Isomeric SMILES: CC1COC(O1)(C)/C(=C/C2C(=CCCC2(C)C)C)/C
• Canonical SMILES: CC1COC(O1)(C)C(=CC2C(=CCCC2(C)C)C)C

Description

EINECS 305-161-3 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Chemical Reactions Analysis

EINECS 305-161-3 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation reactions may yield oxidized derivatives, while substitution reactions can result in the formation of substituted compounds.

Scientific Research Applications

EINECS 305-161-3 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be utilized in studies involving biochemical pathways and molecular interactions. In medicine, the compound could be investigated for its potential therapeutic properties. Industrially, EINECS 305-161-3 is used in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of EINECS 305-161-3 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to particular enzymes or receptors, thereby modulating their activity. This interaction can lead to changes in biochemical pathways, ultimately resulting in the observed effects of the compound.

Comparison with Similar Compounds

EINECS 305-161-3 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or functional groups. The distinct properties of EINECS 305-161-3, such as its reactivity and applications, set it apart from these similar compounds. Examples of similar compounds include those listed in the European Inventory of Existing Commercial Chemical Substances .